3-Isocyanatotetrahydrothiophene 1,1-dioxide

Specification

• CAS No.: 24373-66-8
• Molecular Formula: C5H7NO3S
• Molecular Weight: 161.18 g/mol
• IUPAC Name: 3-isocyanatothiolane 1,1-dioxide
• Standard InChI: InChI=1S/C5H7NO3S/c7-4-6-5-1-2-10(8,9)3-5/h5H,1-3H2
• Standard InChI Key: URFQKKJWHVHXSO-UHFFFAOYSA-N
• SMILES: C1CS(=O)(=O)CC1N=C=O
• Canonical SMILES: C1CS(=O)(=O)CC1N=C=O

Introduction

3-Isocyanatotetrahydrothiophene 1,1-dioxide is a chemical compound with the CAS number 24373-66-8. It is also known by several synonyms, including 3-isocyanatothiolane 1,1-dioxide and 3-isocyanato-1λ6-thiolane-1,1-dione. This compound is a derivative of tetrahydrothiophene, which has been modified with an isocyanate group and a sulfone group, making it a versatile intermediate in organic synthesis.

Synthesis and Applications

The synthesis of 3-isocyanatotetrahydrothiophene 1,1-dioxide typically involves the use of phosgene as a reagent, which is a common method for introducing isocyanate groups into organic molecules. This compound is used in organic synthesis due to its reactive isocyanate group, which can participate in various reactions such as polymerization and the formation of ureas.

Safety and Handling

Given its chemical structure and reactivity, handling 3-isocyanatotetrahydrothiophene 1,1-dioxide requires caution. It is classified under the HS Code 2934999090, indicating its status as a chemical intermediate. Safety data sheets (MSDS) are available for this compound, providing detailed information on safe handling practices, storage conditions, and emergency procedures.